Cas no 35143-75-0 (4-Methyl-5-isoxazolamine)

• Product Name: 4-Methyl-5-isoxazolamine
• CAS No: 35143-75-0
• MF: C₄H₆N₂O
• MW: 98.1032404899597
• MDL: MFCD11878418
• CID: 919950
• PubChem ID: 12559270
• Update Time: 2025-11-02

4-Methyl-5-isoxazolamine Chemical and Physical Properties

Names and Identifiers

• 4-Methylisoxazol-5-amine
• 4-methyl-5-Isoxazolamine
• 5-Isoxazolamine,4-methyl-(9CI)
• 4-methyl-isoxazol-5-ylamine
• 5-AMINO-4-METHYLISOXAZOLE
• MB11360
• PubChem19884
• SureCN6772717
• 4-METHYL-1,2-OXAZOL-5-AMINE
• 4334AB
• NE26860
• AK122831
• SY193496
• 143M750
• Z1431002688
• 35143-75-0
• MFCD11878418
• AKOS005264406
• Z815305382
• AS-60130
• DB-069151
• EN300-96607
• C74807
• CS-0130426
• DTXSID70502541
• 4-Methyl-5-isoxazolamine

• MDL： MFCD11878418
• Inchi： 1S/C4H6N2O/c1-3-2-6-7-4(3)5/h2H,5H2,1H3
• InChI Key： GYNLTWUPSJGXFV-UHFFFAOYSA-N
• SMILES： O1C(=C(C=N1)C)N

Computed Properties

• Exact Mass: 98.04808
• Monoisotopic Mass: 98.048012819g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 7
• Rotatable Bond Count: 0
• Complexity: 66.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52
• XLogP3: 0.4

Experimental Properties

• Density: 1.167
• Boiling Point: 233.187 °C at 760 mmHg
• Flash Point: 94.828 °C
• PSA: 52.05

4-Methyl-5-isoxazolamine Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 4-Methyl-5-isoxazolamine

4-Methyl-5-isoxazolamine (CAS No. 35143-75-0): A Comprehensive Overview of Properties, Applications, and Market Trends

4-Methyl-5-isoxazolamine (CAS No. 35143-75-0) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This white to off-white crystalline powder belongs to the isoxazole family, characterized by a five-membered ring containing oxygen and nitrogen atoms. With a molecular formula of C₄H₆N₂O and molecular weight of 98.10 g/mol, this compound exhibits unique chemical properties that make it valuable for various synthetic applications.

The growing interest in 4-methyl-5-isoxazolamine derivatives stems from their versatile biological activities. Recent studies highlight its potential as a building block for isoxazole-containing pharmaceuticals, particularly in the development of novel anti-inflammatory and antimicrobial agents. The compound's isoxazole ring structure contributes to its metabolic stability, making it an attractive scaffold for drug design. Researchers are particularly interested in its structure-activity relationships and how modifications to the isoxazole core can enhance therapeutic effects.

In the agrochemical sector, 35143-75-0 serves as a precursor for synthesizing crop protection agents. Its isoxazolamine moiety has shown promise in developing new generation pesticides with improved environmental profiles. The compound's ability to interfere with specific enzymatic processes in pests while maintaining low mammalian toxicity aligns with current demands for eco-friendly agrochemicals and sustainable farming solutions - topics trending in agricultural research circles.

The synthesis of 4-methyl-5-isoxazolamine typically involves cyclization reactions of appropriate β-diketone precursors. Modern synthetic approaches focus on optimizing yield and purity while minimizing environmental impact, reflecting the pharmaceutical industry's shift toward green chemistry principles. Analytical characterization commonly employs techniques like HPLC, NMR spectroscopy, and mass spectrometry to ensure compound integrity, meeting stringent pharmaceutical-grade standards.

Market analysis reveals increasing demand for isoxazole derivatives like 4-methyl-5-isoxazolamine, driven by expanding applications in medicinal chemistry. The global market for heterocyclic compounds is projected to grow significantly, with pharmaceutical intermediates representing a substantial segment. Current research trends explore the compound's potential in addressing antimicrobial resistance - a critical global health challenge - by developing novel isoxazole-based antibiotics with unique mechanisms of action.

From a regulatory perspective, 4-methyl-5-isoxazolamine requires proper handling according to standard laboratory safety protocols. While not classified as hazardous under normal conditions, appropriate personal protective equipment is recommended during handling. The compound's stability and storage conditions are frequently searched topics, with optimal preservation requiring protection from moisture and extreme temperatures to maintain its chemical integrity over time.

Recent advancements in isoxazole chemistry have opened new possibilities for 4-methyl-5-isoxazolamine applications. Cutting-edge research explores its incorporation into metal-organic frameworks (MOFs) for catalytic applications and its potential in materials science. The compound's electronic properties make it interesting for developing organic semiconductors - a hot topic in next-generation electronics research. These emerging applications complement its traditional uses in medicinal chemistry.

The future outlook for 35143-75-0 appears promising, with ongoing investigations into its biochemical interactions and therapeutic potential. As computational chemistry and AI-assisted drug discovery advance, researchers are better equipped to explore the vast structure-activity landscape of isoxazole derivatives. This aligns with current scientific trends toward rational drug design and targeted molecular therapies, ensuring continued relevance for this versatile chemical building block.

Quality control remains paramount for 4-methyl-5-isoxazolamine suppliers, with industry standards requiring rigorous purity testing. Common specifications include ≥98% purity by HPLC analysis, with strict limits on residual solvents and heavy metals. These quality parameters are essential for researchers requiring high-purity compounds for sensitive applications, particularly in pharmaceutical development and biological studies where impurity profiles can significantly impact results.

Environmental considerations for isoxazolamine compounds have gained attention in recent years. While 4-methyl-5-isoxazolamine itself demonstrates favorable environmental fate characteristics, the chemical industry increasingly focuses on sustainable production methods. This includes optimizing synthetic routes to reduce waste and energy consumption - topics frequently searched by environmentally conscious researchers and manufacturers seeking green synthesis alternatives.

In conclusion, 4-methyl-5-isoxazolamine (CAS No. 35143-75-0) represents a valuable chemical entity with diverse applications across multiple scientific disciplines. Its unique isoxazole ring structure continues to inspire innovation in drug discovery, materials science, and agricultural chemistry. As research methodologies advance and global challenges like antimicrobial resistance persist, this compound and its derivatives will likely remain at the forefront of scientific exploration, offering solutions to some of today's most pressing technological and medical challenges.